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Identity and Antimicrobial Activity of
Sapindoside B

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sapindoside B

CAS No.: 30994-75-3

Cat. No.: S594757

The table below summarizes key details about Sapindoside B from the search results.

Attribute Details
Chemical Name Also referred to as "saponin PG" in one source [1].
Class Triterpenoid saponin [1].

| Reported Activities | + Antimicrobial: Shows strong activity, with MIC values comparable to standard
antibiotics [1]. « Cytotoxic: Active against several assayed cancer cell lines [1]. | | Hemolytic Activity | Not

quantitatively specified in the retrieved documents. |

Structure-Activity Relationships and Hemolysis Testing

Although direct data for Sapindeside B is unavailable, the search results provide crucial context on how

saponin structure influences hemolytic activity and how this toxicity is assessed.

¢ Structural Influence on Hemolysis: Research indicates that the hemolytic activity of saponins is
closely linked to their chemical structure [2]. A key distinction is made between:
o Monodesmosidic saponins: Having one sugar chain.
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o Bidesmosidic saponins: Having two sugar chains. The bidesmosidic structure generally
affects hemolytic potency [2].
o Standard Experimental Protocol: The hemolysis assay is the standard method for evaluating
saponin-induced toxicity. The workflow below illustrates the general procedure researchers use to
generate the quantitative data you're seeking [3].

In Vitro Hemolysis Assay Workflow
1. Prepare Erythrocyte Suspension
(Isolate RBCs from whole blood and wash)

l

2. Treat with Saponin
(Incubate RBCs with test compound)

l

3. Measure Hemoglobin Release
(Centrifuge and measure supernatant
absorbance at 540 nm)

:

4. Calculate % Hemolysis
(Compare to 100% lysis control)

Click to download full resolution via product page

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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